molecular formula C12H19BrCl2N2 B6218177 1-(4-bromophenyl)-N-methylpiperidin-4-amine dihydrochloride CAS No. 2751611-78-4

1-(4-bromophenyl)-N-methylpiperidin-4-amine dihydrochloride

Cat. No. B6218177
CAS RN: 2751611-78-4
M. Wt: 342.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“1-(4-bromophenyl)-N-methylpiperidin-4-amine dihydrochloride” is a chemical compound. It is also known as “1-4-bromobenzyl piperazine” or "1-4-bromophenyl methyl piperazine" .


Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For example, a tetradentate compound possessing N4 donor sets was synthesized from the condensation of isonitroso-p-bromoacetophenone and 3,4-diaminotoluene .


Molecular Structure Analysis

The molecular structure of similar compounds has been studied. For instance, a compound crystallizes in the monoclinic space group P21/c with unit cell parameters a = 15.6239(15) Å, b = 14.0537(14) Å, c = 5.8396(5) Å, β = 92.666(3)°, V = 1280.8 (2) Å3, and Z = 4 .


Chemical Reactions Analysis

The chemical reactions of similar compounds have been studied. For example, redox reactions, where one reactant is oxidized and one reactant is reduced simultaneously, are common .


Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For example, a compound has a melting point of 91-95 °C, a predicted boiling point of 353.3±27.0 °C, and a predicted density of 1.386±0.06 g/cm3 .

Mechanism of Action

The mechanism of action of similar compounds has been studied. For instance, a newly synthesized pyrazoline derivative showed neurotoxic potentials on the AchE activity and MDA level in the brain of alevins in association with behavioral parameters, swimming potential .

Safety and Hazards

The safety and hazards of similar compounds have been reported. For example, a compound is classified as having acute toxicity (oral and dermal), skin irritation, eye irritation, and specific target organ toxicity (single exposure, respiratory system) .

Future Directions

The future directions for the study of “1-(4-bromophenyl)-N-methylpiperidin-4-amine dihydrochloride” could include further exploration of its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, safety and hazards, and potential applications. This would involve analyzing more relevant papers and conducting additional experimental studies .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-bromophenyl)-N-methylpiperidin-4-amine dihydrochloride involves the reaction of 4-bromobenzaldehyde with N-methylpiperidin-4-amine followed by reduction and salt formation.", "Starting Materials": [ "4-bromobenzaldehyde", "N-methylpiperidin-4-amine", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4-bromobenzaldehyde is reacted with N-methylpiperidin-4-amine in the presence of a suitable solvent and a catalyst such as acetic acid to form 1-(4-bromophenyl)-N-methylpiperidin-4-amine.", "Step 2: The resulting product is then reduced using sodium borohydride in a suitable solvent such as ethanol to form 1-(4-bromophenyl)-N-methylpiperidin-4-amine hydrochloride.", "Step 3: The final step involves the formation of the dihydrochloride salt of the product by reacting it with hydrochloric acid in a suitable solvent such as water." ] }

CAS RN

2751611-78-4

Molecular Formula

C12H19BrCl2N2

Molecular Weight

342.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.